Cas no 1016764-72-9 (2-[(3-aminophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one)

• Product Name: 2-[(3-aminophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• CAS No: 1016764-72-9
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 4567063
• Update Time: 2025-08-03

2-[(3-aminophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-[(3-aminophenyl)methyl]-
• 2-[(3-aminophenyl)methyl]-2h,3h-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 2-[(3-aminophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one

• Inchi： 1S/C13H12N4O/c14-11-5-3-4-10(8-11)9-17-13(18)16-7-2-1-6-12(16)15-17/h1-8H,9,14H2
• InChI Key： NKKXFXLFJPYPSP-UHFFFAOYSA-N
• SMILES： C12=NN(CC3=CC=CC(N)=C3)C(=O)N1C=CC=C2

Computed Properties

• Exact Mass: 240.101111g/mol
• Monoisotopic Mass: 240.101111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.26g/mol
• XLogP3: 1
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-[(3-aminophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one

Comprehensive Overview of 2-[(3-aminophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one (CAS No. 1016764-72-9)

2-[(3-aminophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one, with the CAS registry number 1016764-72-9, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the triazolopyridine family, a class known for its diverse biological activities. The presence of both aminophenyl and triazole moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and neurological disorders.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in 2-[(3-aminophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one due to its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. Kinases play a critical role in cell signaling, and their dysregulation is implicated in cancers, making them prime targets for therapeutic intervention. The compound's unique structure allows it to interact with ATP-binding sites, a feature highly sought after in drug design.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. With the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, scientists are exploring triazolopyridine derivatives for their neuroprotective properties. The aminophenyl group in 2-[(3-aminophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one may enhance blood-brain barrier permeability, a critical factor in CNS drug development. This aligns with current trends in AI-driven drug discovery, where computational models predict compound efficacy and safety profiles.

The synthesis of 2-[(3-aminophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 1016764-72-9 serves as a unique identifier in chemical databases, facilitating global research collaboration. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in preclinical studies.

From an industrial perspective, the compound's scalability and stability under various conditions are under investigation. With the growing emphasis on green chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. This aligns with the broader push for sustainable pharmaceuticals, a topic frequently searched by environmentally conscious stakeholders.

In summary, 2-[(3-aminophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one (CAS No. 1016764-72-9) represents a versatile scaffold with applications spanning drug discovery, agrochemicals, and material science. Its relevance to cutting-edge research areas like kinase inhibition and CNS therapeutics ensures its continued prominence in scientific literature. As the field evolves, this compound may pave the way for breakthroughs in precision medicine and sustainable chemistry.